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Compound of Interest

Compound Name: 2-Hydroxyisonicotinic Acid

Cat. No.: B042705 Get Quote

An In-depth Technical Guide to the Properties and Applications of 2-Hydroxyisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Hydroxyisonicotinic acid, existing in tautomeric equilibrium with 2-oxo-1,2-dihydropyridine-

4-carboxylic acid, is a pivotal heterocyclic compound with significant applications in medicinal

and agricultural chemistry. This technical guide provides a comprehensive overview of its

physicochemical properties, synthesis, and biological significance. It is a versatile intermediate

in the development of pharmaceuticals, including treatments for tuberculosis and metabolic

disorders, and in the synthesis of advanced agrochemicals.[1] A notable biological property of

2-hydroxyisonicotinic acid is its ability to chelate metal ions, particularly iron(III), suggesting

its potential in therapeutic strategies targeting metal-dependent pathways.[2] This document

details its known characteristics and provides exemplary experimental protocols to facilitate

further research and development.

Physicochemical Properties
2-Hydroxyisonicotinic acid is a white to off-white crystalline solid. It exists in equilibrium with

its tautomer, 2-oxo-1,2-dihydropyridine-4-carboxylic acid, a form that often predominates in the

solid state. This tautomerism plays a crucial role in its chemical reactivity and biological

interactions.
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Property Value Reference(s)

Molecular Formula C₆H₅NO₃ [3]

Molecular Weight 139.11 g/mol [3]

CAS Number 22282-72-0 [4]

Melting Point >300 °C (decomposes) [5]

Appearance
White to orange to green

powder/crystal

Topological Polar Surface Area

(TPSA)
70.16 Å² [3]

logP 0.0731 [3]

Hydrogen Bond Donors 2 [3]

Hydrogen Bond Acceptors 2 [3]

Rotatable Bonds 1 [3]

Synthesis and Characterization
Synthetic Routes
Several synthetic pathways to 2-hydroxyisonicotinic acid have been reported. A common

laboratory and industrial-scale synthesis involves the hydrolysis of 4-cyanopyridine. This

method is efficient and proceeds through the formation of an intermediate amide.

Another documented route involves the enzymatic hydrolysis of 4-cyanopyridine using nitrilase

enzymes from microorganisms like Nocardia globerula NHB-2, offering a greener alternative to

chemical synthesis.[6]

Experimental Protocol: Synthesis via Hydrolysis of 4-
Cyanopyridine
This protocol describes a representative chemical synthesis of isonicotinic acid from 4-

cyanopyridine, which can be adapted for the synthesis of 2-hydroxyisonicotinic acid through
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subsequent hydroxylation or by starting with a hydroxylated precursor.

Materials:

4-cyanopyridine

Hydrazine hydrate

Magnesium oxide

Methanol

Water

Ethanol

Round-bottom flask

Reflux condenser

Stirring apparatus

Filtration apparatus

Rotary evaporator

Procedure:

A mixture of 4-cyanopyridine (4 parts), water (80 parts), and hydrazine hydrate (4 parts) is

prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

Magnesium oxide (0.04 parts) is added to the mixture as a catalyst.

The reaction mixture is heated on a steam bath for 15 hours with continuous stirring.[7]

After the reaction is complete, the solution is filtered while hot to remove the magnesium

oxide and any insoluble byproducts.[7]
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The filtrate is then evaporated to dryness under reduced pressure using a rotary evaporator

to obtain the crude product.[7]

The solid residue is recrystallized from methanol or ethanol to yield the purified isonicotinyl

hydrazide.[7] This can then be converted to 2-hydroxyisonicotinic acid through appropriate

chemical modifications.

Analytical Characterization
The structural confirmation and purity assessment of 2-hydroxyisonicotinic acid are typically

performed using a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the chemical structure, including the tautomeric form present in a given solvent.

Mass Spectrometry (MS): MS is employed to confirm the molecular weight and

fragmentation pattern of the molecule.

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for

determining the purity of the synthesized compound.

Biological Properties and Applications
Pharmaceutical and Agrochemical Intermediate
2-Hydroxyisonicotinic acid and its tautomer are valuable building blocks in the synthesis of a

wide range of biologically active molecules.[1]

Pharmaceuticals: It serves as a key intermediate in the synthesis of drugs for treating

tuberculosis, metabolic disorders, and HIV.[1][8]

Agrochemicals: This compound is utilized in the development of advanced crop protection

agents.[1]

Metal Chelating Activity
2-Hydroxyisonicotinic acid has demonstrated the ability to form stable complexes with metal

ions, notably iron(III).[2] This property is attributed to the presence of the hydroxyl and
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carboxylic acid functional groups, which can coordinate with metal centers. This chelation

capability suggests potential applications in conditions associated with metal overload or in the

design of inhibitors for metalloenzymes.[2][9]

Visualizing Synthesis and Potential Mechanism of
Action
The following diagrams, generated using the DOT language, illustrate a plausible synthetic

workflow and a hypothesized mechanism of action based on its metal chelating properties.
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Caption: A generalized workflow for the synthesis of 2-hydroxyisonicotinic acid, starting from

4-cyanopyridine.
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Metalloenzyme
(e.g., containing Fe³⁺)

Substrate Metal Chelation

Fe³⁺ binding

2-Hydroxyisonicotinic Acid

Enzyme Inhibition

Downstream Biological Effect

Click to download full resolution via product page

Caption: Hypothesized mechanism of action of 2-hydroxyisonicotinic acid as a metal

chelator, leading to enzyme inhibition.

Conclusion
2-Hydroxyisonicotinic acid is a compound of significant interest to the scientific and industrial

communities. Its versatile chemical nature, arising from its functional groups and tautomerism,

makes it a valuable precursor in the synthesis of a wide array of complex molecules with

important biological activities. The metal-chelating properties of 2-hydroxyisonicotinic acid
open up further avenues for research into its potential therapeutic applications. This guide

provides a foundational understanding of its properties and serves as a resource for

professionals engaged in drug discovery and development, as well as in the broader field of

chemical synthesis. Further exploration into its specific biological targets and mechanisms of

action is warranted to fully exploit its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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